Cas no 103521-29-5 (10-keto-12Z-octadecenoic acid)

• Product Name: 10-keto-12Z-octadecenoic acid
• CAS No: 103521-29-5
• MF: C₁₈H₃₂O₃
• MW: 296.444886207581
• CID: 6790943
• PubChem ID: 24970825
• Update Time: 2025-10-23

10-keto-12Z-octadecenoic acid Chemical and Physical Properties

Names and Identifiers

• 10-oxo-cis-12-octadecenoic acid
• 10-oxo-12(Z)-octadecenoic acid
• 10-oxo-12-cis-octadecenoic acid
• CHEBI:192539
• 10-oxo-12Z-octadecenoic acid
• PD166063
• LMFA02000055
• 10-keto-12Z-octadecenoic acid
• SCHEMBL16681568
• (Z)-10-oxooctadec-12-enoic acid
• 103521-29-5

• Inchi： 1S/C18H32O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h8,11H,2-7,9-10,12-16H2,1H3,(H,20,21)/b11-8-
• InChI Key： IEQLMTRAAYQDSD-FLIBITNWSA-N
• SMILES： O=C(C/C=C\CCCCC)CCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 296.23514488g/mol
• Monoisotopic Mass: 296.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 10-keto-12Z-octadecenoic acid

Introduction to 10-keto-12Z-octadecenoic acid (CAS No. 103521-29-5)

10-keto-12Z-octadecenoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 103521-29-5, is a specialized fatty acid that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural configuration, exhibits distinct biological activities that make it a subject of intense study. The presence of both a keto group and a Z-isomer in its molecular structure imparts novel properties, positioning it as a potential candidate for various therapeutic applications.

The molecular structure of 10-keto-12Z-octadecenoic acid consists of an 18-carbon chain with a double bond at the 12th carbon position and a keto group at the 10th carbon. This specific arrangement contributes to its reactivity and interaction with biological targets, making it a compound of interest in drug discovery. The Z-isomer configuration of the double bond further influences its physicochemical properties, such as solubility and metabolic stability, which are critical factors in evaluating its suitability for pharmaceutical use.

Recent advancements in biochemical research have highlighted the potential of 10-keto-12Z-octadecenoic acid in modulating inflammatory pathways. Studies have demonstrated that this compound can interact with lipid signaling molecules, influencing the production of cytokines and chemokines that play a crucial role in immune responses. The keto group in its structure facilitates its role as an intermediate in metabolic pathways, suggesting applications in areas such as lipid metabolism and energy homeostasis.

In the realm of drug development, 10-keto-12Z-octadecenoic acid has been explored for its potential anti-inflammatory and anti-proliferative effects. Preclinical studies indicate that it may inhibit the activity of enzymes involved in inflammatory processes, such as lipoxygenases and cyclooxygenases. Additionally, its ability to modulate cell signaling pathways has raised interest in its potential use as an anti-cancer agent. The compound’s unique structure allows it to interact with specific receptors and enzymes, offering a multifaceted approach to therapeutic intervention.

The synthesis and characterization of 10-keto-12Z-octadecenoic acid have been refined through advanced chemical methodologies. Researchers have developed efficient synthetic routes that ensure high purity and yield, making it more accessible for further investigation. Techniques such as stereoselective synthesis have been employed to produce the Z-isomer specifically, which is essential for studying its biological effects accurately. These advancements have enabled more comprehensive exploration of its pharmacological properties.

One of the most compelling aspects of 10-keto-12Z-octadecenoic acid is its potential role in modulating lipid signaling pathways relevant to chronic diseases. Research has shown that it can influence the activity of peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and inflammation. By binding to these receptors, the compound may help in managing conditions such as obesity, type 2 diabetes, and cardiovascular diseases. This therapeutic potential has positioned it as a promising candidate for further clinical development.

The safety profile of 10-keto-12Z-octadecenoic acid is another area of active investigation. Preliminary toxicology studies have suggested that it exhibits low toxicity at tested doses, making it a relatively safe compound for further development. However, more extensive studies are needed to fully understand its long-term effects and potential side reactions. Collaborative efforts between chemists and biologists are essential to elucidate its mechanisms of action and optimize its therapeutic applications.

The future direction of research on 10-keto-12Z-octadecenoic acid includes exploring its role in neurodegenerative diseases. Emerging evidence suggests that lipid mediators similar to this compound may play a role in neuroinflammation and neuronal survival. Investigating its effects on brain cells could provide insights into potential treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. The unique structural features of this compound make it an intriguing candidate for further exploration in this field.

In conclusion, 10-keto-12Z-octadecenoic acid (CAS No. 103521-29-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable interactions with various biological targets, making it a valuable tool in drug discovery. Ongoing research continues to uncover new therapeutic possibilities, ranging from anti-inflammatory treatments to potential applications in neurodegenerative diseases. As our understanding of its mechanisms improves, so does the promise for innovative treatments that could benefit patients worldwide.